N-(2,5-dimethylphenyl)-2-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dimethylphenyl)-2-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)acetamide, also known as DMTBTA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTBTA is a derivative of benzothiadiazine and has been synthesized using various methods.
Scientific Research Applications
Synthesis and Chemical Properties
Researchers have developed novel derivatives and analogs of this compound, focusing on their synthesis and structural characterization. For example, a study by Yu et al. (2014) detailed the synthesis of novel derivatives through carbodiimide condensation catalysis, which were then characterized by IR, NMR, and elemental analyses (Yu et al., 2014). Similarly, Ahmad et al. (2012) synthesized new series of N-substituted benzyl/phenyl derivatives, which were evaluated for their antioxidant activities, showcasing moderate to significant radical scavenging activity (Ahmad et al., 2012).
Biological Activities and Potential Applications
The research has not only focused on the synthesis but also on evaluating the biological activities of these compounds. For instance, Gupta and Wagh (2006) synthesized a series of derivatives and tested their antifungal activities against various fungi, finding some compounds with appreciable activity (Gupta & Wagh, 2006). Another study by Mokhtari and Pourabdollah (2013) focused on antimicrobial nano-materials derived from similar compounds, revealing their effectiveness against pathogenic bacteria and Candida species (Mokhtari & Pourabdollah, 2013).
Advanced Applications
Beyond biological activities, some research has ventured into the potential photovoltaic efficiency and ligand-protein interactions of benzothiazolinone acetamide analogs. Mary et al. (2020) synthesized compounds and analyzed their spectroscopic properties, photovoltaic efficiency modeling, and non-linear optical activity, suggesting their utility in dye-sensitized solar cells (DSSCs) and as ligands for cyclooxygenase 1 (COX1) (Mary et al., 2020).
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c1-11-7-8-12(2)14(9-11)19-17(21)10-16-18-13-5-3-4-6-15(13)24(22,23)20-16/h3-9H,10H2,1-2H3,(H,18,20)(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYUSOOYRUZMZEV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CC2=NS(=O)(=O)C3=CC=CC=C3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.